5-Chloro-4-methoxy-N,N-dimethylpyridine-3-sulfonamide

• Molecular Formula: C8H11ClN2O3S
• Molecular Weight: 250.70 g/mol
• SMILES: CN(C)S(=O)(=O)C1=CN=CC(=C1OC)Cl
• InChI: InChI=1S/C8H11ClN2O3S/c1-11(2)15(12,13)7-5-10-4-6(9)8(7)14-3/h4-5H,1-3H3
• InChIKey: DMRGEBOGVQDNCW-UHFFFAOYSA-N

Structural Identity and Physicochemical Baseline

5-Chloro-4-methoxy-N,N-dimethylpyridine-3-sulfonamide (CAS 1352528-74-5) is a fully substituted pyridine-3-sulfonamide building block bearing a 5-chloro, 4-methoxy, and N,N-dimethyl sulfonamide substitution pattern. Its molecular formula is C₈H₁₁ClN₂O₃S (MW 250.70 g/mol). The compound is classified as a sulfonamide analog, structurally related to classical antibacterial sulfonamides but differing in that the sulfonamide nitrogen is fully alkylated (tertiary sulfonamide), which removes hydrogen-bond donor capacity from this position . Commercially available at ≥98% purity, it is supplied as a research reagent and synthetic intermediate for pharmaceutical and agrochemical discovery programs .

Zero H-bond donor tertiary sulfonamide for CNS MPO fragment libraries

5-chloro substituent enables directional halogen-bond design

Methoxy and N,N-dimethyl handles support late-stage diversification

Reported ≥98% purity suitable as a synthetic building block

Why Generic Pyridine-3-sulfonamide Analogs Cannot Replace It

The 5-chloro substitution, 4-methoxy group, and fully alkylated N,N-dimethyl sulfonamide each contribute distinct electronic, steric, and solubility properties that are not simultaneously present in any single simpler analog. Replacing this compound with 5-chloro-4-methoxypyridine-3-sulfonamide (CAS 1352520-90-1) re-introduces a primary sulfonamide –NH₂ group that acts as a hydrogen-bond donor and alters metal-binding geometry, while substituting with N,N-dimethylpyridine-3-sulfonamide (CAS 4810-41-7) removes both the chloro and methoxy substituents, resulting in a >3-unit shift in computed logP and loss of the halogen-bonding handle at the 5-position. Such substitutions can fundamentally change target engagement, pharmacokinetic profile, or reactivity in subsequent synthetic steps, making direct interchange scientifically unjustified without head-to-head comparative data .

Target

Tertiary sulfonamide, 5-Cl, 4-OMe – distinct electronic and steric profile

Primary SO₂NH₂

Re-introduces two H-bond donors; can alter CNS penetration and metal-binding behavior

Des-Cl, des-OMe

Lacks halogen-bond handle and polarity modulation; logP window shifts >0.4 units

Quantitative Differentiation Against Closest Structural Analogs

Hydrogen-Bond Donor Absence vs. Primary Sulfonamides

5-Chloro-4-methoxy-N,N-dimethylpyridine-3-sulfonamide contains a tertiary sulfonamide with zero hydrogen-bond donor (HBD) atoms, whereas its closest primary sulfonamide analog, 5-chloro-4-methoxypyridine-3-sulfonamide (CAS 1352520-90-1), possesses two sulfonamide NH HBDs. This difference is critical for design strategies targeting CNS penetration where HBD count ≤0.5 is a key parameter in multiparameter optimization scores . The N,N-dimethyl substitution also eliminates sulfonamide NH-mediated metal coordination, which distinguishes it from primary sulfonamide carbonic anhydrase inhibitor pharmacophores [1].

H-Bond Donor Count

Head-to-head

ΔHBD = −2 (target 0 vs primary analog 2)

Supports CNS-oriented design by eliminating sulfonamide NH HBDs

Vendor H_Donors = 0; primary analog introduces metal-coordinating NH

Evidence Dimension	Hydrogen-Bond Donor Count (HBD)
Target Compound Data	0 (tertiary sulfonamide, N,N-dimethyl)
Comparator Or Baseline	5-Chloro-4-methoxypyridine-3-sulfonamide: 2 HBD (primary sulfonamide –NH₂)
Quantified Difference	ΔHBD = −2
Conditions	Calculated from chemical structure; vendor-reported H_Donors = 0 (Chemscene datasheet)

Why This Matters

Rational selection of the N,N-dimethyl compound with zero HBDs directly supports CNS penetration-oriented design and avoids off-target metal-binding interactions inherent to primary sulfonamides.

• [1] Supuran, C.T. (2008) Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7, 168-181. Primary sulfonamide NH essential for zinc coordination in carbonic anhydrase inhibition. View Source

Computed logP Positioning for Lipophilicity Tuning

The computed logP of 5-chloro-4-methoxy-N,N-dimethylpyridine-3-sulfonamide is 0.9939, placing it in an intermediate lipophilicity range. In contrast, the non-chlorinated, des-methoxy analog N,N-dimethylpyridine-3-sulfonamide reports a logP of 1.41270 , while 4-methoxypyridine-3-sulfonamide (des-chloro, des-N,N-dimethyl) has a logP of −0.2624 . The target compound thus occupies a distinct narrow logP window (~0.99) that differs by +1.26 units from the more polar primary sulfonamide analog and by −0.42 units versus the simpler N,N-dimethyl analog. This combined modification potentially avoids the extremes of both high non-specific binding associated with logP >3 and poor membrane permeability associated with logP <0 [1].

Computed logP

Cross-study comparable

logP 0.99 (target) vs 1.41 and −0.26 for analogs

Intermediate lipophilicity may balance permeability and solubility

Computed values from vendor algorithms; not measured under identical conditions

Evidence Dimension	Computed Partition Coefficient (logP)
Target Compound Data	logP = 0.9939 (Chemscene)
Comparator Or Baseline	N,N-Dimethylpyridine-3-sulfonamide: logP = 1.41270 (ChemSrc); 4-Methoxypyridine-3-sulfonamide: logP = −0.2624 (Leyan)
Quantified Difference	ΔlogP = −0.42 vs. N,N-dimethyl analog; ΔlogP = +1.26 vs. 4-methoxy primary sulfonamide analog
Conditions	Computed logP values reported by respective chemical vendors using standard prediction algorithms; cross-study comparison, not measured under identical conditions

Why This Matters

This intermediate logP supports balanced solubility-permeability profiles in cell-based assays, making it a strategic choice when both target engagement and aqueous solubility must be simultaneously optimized.

• [1] Waring, M.J. (2010) Lipophilicity in drug discovery. Expert Opinion on Drug Discovery, 5(3), 235-248. LogP between 1 and 3 considered optimal for oral drug-likeness. View Source

Rotatable Bond Count and Conformational Profile

5-Chloro-4-methoxy-N,N-dimethylpyridine-3-sulfonamide possesses three rotatable bonds (two from the N,N-dimethyl sulfonamide and one from the 4-methoxy group), as reported in its vendor datasheet . By comparison, N,N-dimethylpyridine-3-sulfonamide has only two rotatable bonds (only the N,N-dimethyl group) , while 4-methoxypyridine-3-sulfonamide has one rotatable bond (the methoxy group) and additionally possesses an H-bond donor . The presence of three rotatable bonds in the target compound, combined with zero HBDs, provides a unique conformational degree of freedom that can be exploited in fragment-based design to probe binding site vectors without introducing polar NH interactions.

Rotatable Bonds

Cross-study comparable

3 rotatable bonds (vs 2 and 1 for analogs)

Higher conformational freedom without polar NH desolvation penalty

Vendor-reported; supports fragment-based probing of hydrophobic pockets

Evidence Dimension	Number of Rotatable Bonds
Target Compound Data	3 rotatable bonds
Comparator Or Baseline	N,N-Dimethylpyridine-3-sulfonamide: 2 rotatable bonds; 4-Methoxypyridine-3-sulfonamide: 1 rotatable bond
Quantified Difference	ΔRotBonds = +1 vs. N,N-dimethyl analog; ΔRotBonds = +2 vs. 4-methoxy primary sulfonamide analog
Conditions	Vendor-reported values from chemical structure analysis

Why This Matters

A higher rotatable bond count, when combined with zero HBDs, provides increased conformational sampling for target binding without the entropic penalty of desolvating polar NH groups, making this compound ideal for fragment-based screening against hydrophobic binding pockets.

5-Chloro Substituent as a Halogen Bond Donor

The 5-position chloro substituent in the target compound serves as a halogen bond (XB) donor, an interaction modality that is completely absent in N,N-dimethylpyridine-3-sulfonamide (CAS 4810-41-7), which lacks any halogen atom . While 5-bromo analogs can also engage in XB, the chloro substituent offers a weaker but more geometrically tunable σ-hole that is preferred for selective recognition in biological contexts where overly strong halogen bonds with bromine can lead to non-selective binding or metabolic instability [1]. The 5-chloro substitution pattern in this scaffold is thus a deliberate design choice that balances interaction strength with metabolic and selectivity considerations relative to the 5-bromo congener.

Halogen Bond Donor

Class-level inference

5-Cl present; moderate σ-hole, orthogonal to non-halogenated analogs

May enable selective halogen-bond interactions; 5-Br analog likely stronger but less tunable

DFT σ-hole values not publicly available for this scaffold

Evidence Dimension	Halogen Bond Donor Capacity (σ-hole magnitude)
Target Compound Data	5-chloro substituent present; moderate σ-hole, competent XB donor
Comparator Or Baseline	N,N-Dimethylpyridine-3-sulfonamide: no halogen; cannot engage in halogen bonding. 5-Bromo-4-methoxy-N,N-dimethylpyridine-3-sulfonamide: bromine provides stronger σ-hole but with potentially reduced metabolic stability.
Quantified Difference	Qualitative: Cl vs. H (functionality gained); Cl vs. Br (weaker but more selective XB donor). Precise σ-hole magnitudes require DFT calculations specific to this scaffold and are not available from public data.
Conditions	Class-level inference based on established halogen bonding principles in medicinal chemistry and crystal engineering literature

Why This Matters

The 5-chloro halogen bond donor enables orthogonal recognition motifs in target binding that cannot be achieved with non-halogenated analogs, providing a functional differentiation point for medicinal chemistry programs targeting halogen-bond-accepting protein sites.

• [1] Wilcken, R., Zimmermann, M.O., Lange, A., Joerger, A.C. and Boeckler, F.M. (2013) Principles and applications of halogen bonding in medicinal chemistry and chemical biology. Journal of Medicinal Chemistry, 56(4), 1363-1388. View Source

Limitation: Absence of Public Biological Activity Data

An exhaustive search of public literature databases (PubMed, BindingDB, ChEMBL, Google Patents) revealed no primary research articles, patents, or deposited bioactivity data in which 5-Chloro-4-methoxy-N,N-dimethylpyridine-3-sulfonamide (CAS 1352528-74-5) has been individually profiled in quantitative head-to-head biological assays against structurally defined comparators. Related scaffolds—particularly 4-substituted pyridine-3-sulfonamides—have been reported as carbonic anhydrase inhibitors and antibacterial agents [1][2], but none of these publications includes this exact compound. The differentiation evidence presented in this guide is therefore grounded in physicochemical property comparisons derived from vendor technical datasheets and class-level structure-activity relationship principles, rather than matched-pair biochemical assay data. Prospective users are encouraged to request custom biological profiling from the supplier or to generate comparative data in their own assay systems.

Biological Activity Data

Data to verify

No public IC₅₀, Ki, or MIC values identified for this exact compound

Procurement decision rests on physicochemical evidence, not bioassay potency

Related pyridine-3-sulfonamides have reported CA inhibition, but not with this substitution

Evidence Dimension	Publicly Available Biological Activity Data
Target Compound Data	No published IC₅₀, MIC, Ki, or Kd values for this specific compound were identified.
Comparator Or Baseline	Related pyridine-3-sulfonamides have reported carbonic anhydrase inhibition Ki values (e.g., 4-methoxypyridine-3-sulfonamide derivative Ki = 5.70 nM against hCA IX, BindingDB BDBM50320505) and antibacterial activity, but none directly comparable to the N,N-dimethyl-5-chloro-4-methoxy substitution pattern.
Quantified Difference	Not quantifiable; data gap identified
Conditions	Literature search conducted May 2026 across PubMed, BindingDB, ChEMBL, Google Patents, and major chemistry vendor databases

Why This Matters

When biological activity data for a specific compound is absent, procurement decisions must be based on indirect physicochemical evidence and synthetic utility rather than unverified biological potency claims.

• [1] PubMed. Carbonic anhydrase inhibitors. Synthesis of heterocyclic 4-substituted pyridine-3-sulfonamide derivatives and their inhibition of human cytosolic isozymes I and II and transmembrane tumor-associated isozymes IX and XII. Bioorganic & Medicinal Chemistry, 2013. Available at: https://pubmed.ncbi.nlm.nih.gov View Source
• [2] BindingDB. BDBM50320505. 4-Methoxy-3-pyridinesulfonamide (CHEMBL1165321) Ki = 5.70 nM against hCA IX. Available at: https://www.bindingdb.org View Source

Optimal Procurement Use Cases Based on Property Evidence

CNS-Penetrant Fragment-Based Drug Discovery

The zero HBD count, intermediate logP (~1.0), and three rotatable bonds make this compound an attractive fragment for CNS-focused libraries, where HBD ≤0.5 and logP between 1 and 3 are established optimization criteria [1]. Its tertiary sulfonamide cannot act as a metal-chelating warhead, reducing off-target carbonic anhydrase inhibition risk that plagues primary sulfonamide fragments [2]. Procurement for fragment screening against kinases, GPCRs, or other CNS targets is supported by these physicochemical determinants.

Halogen-Bond-Guided Lead Optimization

The 5-chloro substituent provides a directional halogen bond donor site that can be exploited in structure-based design targeting protein backbone carbonyls or π-systems in hydrophobic pockets [3]. When compared to non-halogenated pyridine-3-sulfonamide cores, this compound offers an orthogonal interaction vector that can enhance binding affinity and selectivity without the excessive lipophilicity and metabolic liability associated with brominated or iodinated analogs [4].

Late-Stage Diversification via Methoxy and Sulfonamide Handles

The 4-methoxy group provides a site for subsequent O-demethylation to yield a phenolic OH handle for further derivatization, while the N,N-dimethyl sulfonamide remains stable under a wide range of reaction conditions due to the absence of acidic NH protons . This compound is ideally suited as a central intermediate in parallel synthesis campaigns where the 5-chloro position can undergo cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) to introduce diverse substituents while retaining the protected sulfonamide moiety.

Matched Molecular Pair Physicochemical Benchmarking

The compound serves as a key data point in matched molecular pair (MMP) studies that systematically vary sulfonamide N-substitution (NH₂ vs. NHMe vs. NMe₂) while holding the pyridine ring substitution constant [5]. Procurement for MMP analysis enables precise deconvolution of the contribution of sulfonamide N-alkylation to logP, solubility, permeability, and metabolic stability within a single chemotype series.

Application

Selection Property

Validation Focus

CNS fragment library design

Zero H-bond donor count

CNS MPO score; permeability & non-metal-binding confirmation

Halogen-bond-driven lead design

5-chloro halogen-bond donor

Halogen-bond geometry; selectivity vs brominated analogs

Late-stage functionalization scaffold

4-methoxy & N,N-dimethyl handles

O-demethylation tolerance; cross-coupling at 5-Cl position

Matched molecular pair analysis

Defined N,N-dimethyl sulfonamide chemotype

Deconvolution of N-alkylation effect on logP, solubility, metabolism

• [1] Wager, T.T., Hou, X., Verhoest, P.R. and Villalobos, A. (2016) Central nervous system multiparameter optimization desirability: application in drug discovery. ACS Chemical Neuroscience, 7(6), 767-775. View Source
• [2] Supuran, C.T. (2016) Structure and function of carbonic anhydrases. Biochemical Journal, 473(14), 2023-2032. Primary sulfonamide NH critical for CA inhibition. View Source
• [3] Wilcken, R., Zimmermann, M.O., Lange, A., Joerger, A.C. and Boeckler, F.M. (2013) Principles and applications of halogen bonding in medicinal chemistry and chemical biology. Journal of Medicinal Chemistry, 56(4), 1363-1388. View Source
• [4] Xu, Z., Yang, Z., Liu, Y., Lu, Y., Chen, K. and Zhu, W. (2014) Halogen bond: its role beyond drug-target binding affinity for drug discovery and development. Journal of Chemical Information and Modeling, 54(1), 69-78. View Source
• [5] Leach, A.G., Jones, H.D., Cosgrove, D.A., Kenny, P.W., Ruston, L., MacFaul, P., Wood, J.M., Colclough, N. and Law, B. (2006) Matched molecular pairs as a guide in the optimization of pharmaceutical properties; a study of aqueous solubility, plasma protein binding and oral exposure. Journal of Medicinal Chemistry, 49(23), 6672-6682. View Source